molecular formula C15H18Cl2N2O2 B5292050 1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine

1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine

Cat. No. B5292050
M. Wt: 329.2 g/mol
InChI Key: ZWSFRKLWZXFXLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It is a white crystalline powder that is soluble in water and organic solvents. This compound has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. This compound has also been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

The advantages of using 1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine in lab experiments include its high purity, stability, and solubility in water and organic solvents. However, the limitations of using this compound include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine. These include:
1. Investigation of its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and multiple sclerosis.
2. Examination of its effects on the immune system and its potential use as an immunomodulatory agent.
3. Study of its mechanism of action at the molecular level to better understand its therapeutic potential.
4. Evaluation of its safety and toxicity in animal models and human clinical trials.
In conclusion, 1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine is a synthetic compound that has potential therapeutic applications. Its synthesis method is well-established, and it has been extensively studied for its biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical settings.

Synthesis Methods

The synthesis of 1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine involves the reaction of 1-allylpiperazine with 2,5-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions of temperature and pressure to obtain the desired product in high yield and purity.

Scientific Research Applications

1-allyl-4-[(2,5-dichlorophenoxy)acetyl]piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, anti-inflammatory, and anti-tumor activities. This compound has also been investigated for its role in the treatment of neurological disorders such as epilepsy and Alzheimer's disease.

properties

IUPAC Name

2-(2,5-dichlorophenoxy)-1-(4-prop-2-enylpiperazin-1-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18Cl2N2O2/c1-2-5-18-6-8-19(9-7-18)15(20)11-21-14-10-12(16)3-4-13(14)17/h2-4,10H,1,5-9,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZWSFRKLWZXFXLD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCN1CCN(CC1)C(=O)COC2=C(C=CC(=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.